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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of multiphase flow meter (MPFM) performance,

supported by available technical specifications and findings from field validation studies. The

aim is to offer a comprehensive overview for professionals involved in research and

development who require accurate and reliable fluid flow measurements.

Performance Comparison of Multiphase Flow
Meters
The selection of a multiphase flow meter is a critical decision that impacts production

optimization, reservoir management, and fiscal allocation.[1] Manufacturers provide

specifications for their instruments, which serve as a baseline for expected performance.

However, field validation under real-world conditions is crucial to ascertain their true accuracy

and reliability. The following tables summarize the manufacturer-stated performance

specifications for several common multiphase flow meters. It is important to note that direct,

third-party, side-by-side experimental comparison data is limited in the public domain.
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Manufactur
er

Model
Technology
Used

Gas Volume
Fraction
(GVF)
Range

Water
Liquid Ratio
(WLR)
Range

Stated
Measureme
nt
Uncertainty
(Typical)

Emerson
Roxar 2600

MPFM

Impedance,

Venturi,

Gamma

Density

0-100% 0-100%

Liquid Rate:

±3-10%

(relative);

Gas Rate:

±5-8%

(relative);

Water-in-

Liquid Ratio:

±2-10%

(absolute)[2]

Schlumberge

r

PhaseWatche

r Vx / Vx

Spectra

Venturi, Dual-

Energy

Gamma Ray

0-100% Not specified

Not explicitly

stated in

available

documents,

but field-

proven for

accuracy.[3]

Agar

Corporation
MPFM-50

Coriolis,

Microwaves,

Dual Venturi

0-100% 0-100%

Oil/Liquid

Rate: ±5%

(relative);

Gas Rate:

±10%

(relative)[4]

Weatherford Alpha VSRD Sonar, Near

Infra-red,

Venturi

Not specified Not specified Gas Rate:

within

±2.92%;

Liquid Rate:

within

±14.04% (in a

field
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comparison)

[5]

Tek-Trol MPFM
Mechanical

Separation
Not specified Not specified

Liquid: 0.5%;

Water Cut:

3%; Gas: 1%

[6]

Experimental Protocols for Field Validation
The validation of multiphase flow meters in the field typically involves comparing their

measurements against a reliable reference system, often a conventional test separator.[2]

While specific protocols may vary depending on the field conditions and the technology being

tested, a general methodology is followed.

General Field Validation Protocol:
Installation and Calibration: The MPFM is installed in series with a calibrated conventional

well testing system, which includes test separators and a test tank.[7] The reference

system's instrumentation is calibrated to ensure its accuracy.

Well Selection: A range of wells with diverse production rates, Gas Oil Ratios (GOR), and

water cuts are chosen to test the MPFM over a wide operational envelope.[2][7]

Simultaneous Measurement: The production fluid is flowed through both the MPFM and the

reference test separator simultaneously. Key parameters such as oil, water, and gas flow

rates, pressure, and temperature are recorded from both systems.

Data Comparison: The data from the MPFM is compared against the measurements from

the reference system. The performance of the MPFM is evaluated based on the deviation

between the two sets of measurements.

Performance Criteria: The evaluation is based on pre-defined performance criteria, which

may include accuracy, repeatability, and reliability over a range of operating conditions.[2]

Field trials have highlighted that while MPFMs can be highly accurate, their performance can

be influenced by factors such as changing fluid properties and extreme flow conditions.[8] For
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instance, some studies have noted larger discrepancies at very low liquid rates or high gas-

volume fractions.

Visualizing Experimental and Logical Workflows
To better understand the processes involved in MPFM validation and selection, the following

diagrams, created using Graphviz (DOT language), illustrate a typical experimental workflow

and a logical decision-making pathway.
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Preparation Phase

Execution Phase

Analysis Phase

Outcome

Select Wells with Diverse Flow Regimes

Install MPFM in Series with Test Separator

Calibrate Reference Test Separator

Flow Production Fluid Through Both Systems

Acquire Data from MPFM and Reference System

Compare MPFM Data with Reference Data

Evaluate Performance Against Criteria

Generate Validation Report
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Evaluation Criteria

Start: Need for Multiphase Flow Measurement

Define Application Requirements
(e.g., Accuracy, GVF, WLR, Pressure, Temperature)

Screen Available MPFM Technologies

Review Manufacturer Specifications Analyze Independent Field Trial Data Conduct Cost-Benefit Analysis
(CAPEX & OPEX)

Select Optimal MPFM

Procurement and Installation

In-situ Validation and Ongoing Monitoring

End: Reliable Multiphase Flow Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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